Cas no 1334031-44-5 (3-[4-(2-Phenylethenesulfonamido)phenoxy]propanoic acid)

• Product Name: 3-[4-(2-Phenylethenesulfonamido)phenoxy]propanoic acid
• CAS No: 1334031-44-5
• MF: C₁₇H₁₇NO₅S
• MW: 347.385583639145
• CID: 5780906
• PubChem ID: 53611193
• Update Time: 2023-12-26

3-[4-(2-Phenylethenesulfonamido)phenoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1334031-44-5
• 3-[4-[[(E)-2-phenylethenyl]sulfonylamino]phenoxy]propanoic acid
• Z1203166527
• EN300-26579557
• 3-[4-(2-phenylethenesulfonamido)phenoxy]propanoic acid
• 3-[4-(2-Phenylethenesulfonamido)phenoxy]propanoic acid

• Inchi： 1S/C17H17NO5S/c19-17(20)10-12-23-16-8-6-15(7-9-16)18-24(21,22)13-11-14-4-2-1-3-5-14/h1-9,11,13,18H,10,12H2,(H,19,20)/b13-11+
• InChI Key： YAIZADQCVQKHRV-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)OCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 347.08274382g/mol
• Monoisotopic Mass: 347.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids